N-[4-(morpholin-4-yl)phenyl]naphthalene-2-carboxamide

• IUPAC Name: N-(4-morpholin-4-ylphenyl)naphthalene-2-carboxamide
• InChI: InChI=1S/C21H20N2O2/c24-21(18-6-5-16-3-1-2-4-17(16)15-18)22-19-7-9-20(10-8-19)23-11-13-25-14-12-23/h1-10,15H,11-14H2,(H,22,24)
• InChI Key: CPHKZOQQAISYSB-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC=C(C=C2)NC(=O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C21H20N2O2
• Molecular Weight: 332.4 g/mol

Description

N-[4-(morpholin-4-yl)phenyl]naphthalene-2-carboxamide, commonly known as MNPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. MNPA is a small molecule that has been studied for its ability to modulate the activity of certain proteins and enzymes in the body.

Scientific Research Applications

MNPA has been studied for its potential applications in various research fields, including cancer biology, neuroscience, and cardiovascular research. In cancer biology, MNPA has been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation. In neuroscience, MNPA has been studied for its ability to modulate the activity of certain ion channels in the brain, which may have implications for the treatment of neurological disorders such as epilepsy. In cardiovascular research, MNPA has been shown to have vasodilatory effects, which may have implications for the treatment of hypertension.

Mechanism of Action

The mechanism of action of MNPA is not fully understood, but it is believed to involve the modulation of protein activity through binding to specific sites on the protein surface. MNPA has been shown to bind to the ATP-binding site of certain enzymes, which may inhibit their activity. MNPA has also been shown to modulate the activity of certain ion channels in the brain, which may involve binding to specific sites on the channel protein.
Biochemical and Physiological Effects:
MNPA has been shown to have a number of biochemical and physiological effects, depending on the specific protein or enzyme being targeted. In cancer cells, MNPA has been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation. In the brain, MNPA has been shown to modulate the activity of certain ion channels, which may have implications for the treatment of neurological disorders such as epilepsy. In cardiovascular research, MNPA has been shown to have vasodilatory effects, which may have implications for the treatment of hypertension.

Advantages and Limitations for Lab Experiments

One advantage of MNPA is its small size, which allows it to penetrate cell membranes and target intracellular proteins and enzymes. MNPA is also relatively easy to synthesize, which makes it a cost-effective tool for research. One limitation of MNPA is its specificity, as it may only target certain proteins or enzymes and not others. MNPA may also have off-target effects, which may complicate data interpretation in some experiments.

Future Directions

There are a number of future directions for research on MNPA. One direction is to further investigate its potential applications in cancer biology, neuroscience, and cardiovascular research. Another direction is to develop more specific MNPA analogs that can target specific proteins or enzymes with greater selectivity. Additionally, MNPA could be used as a tool to study the structure and function of certain proteins and enzymes, which may lead to a better understanding of their role in disease.

Synthesis Methods

MNPA can be synthesized using a simple two-step reaction. The first step involves the reaction of 4-(morpholin-4-yl)aniline with 2-naphthoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The resulting intermediate is then treated with acetic anhydride to yield MNPA. The overall yield of this synthesis method is around 50%.